2-[4-(4-fluorophenyl)-1-piperazinyl]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H19F4N3O/c20-14-5-7-15(8-6-14)26-11-9-25(10-12-26)13-18(27)24-17-4-2-1-3-16(17)19(21,22)23/h1-8H,9-13H2,(H,24,27)
• InChI Key: XRQPZILIOOUMMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC=C2C(F)(F)F)C3=CC=C(C=C3)F
• Molecular Formula: C19H19F4N3O
• Molecular Weight: 381.4 g/mol

Description

2-[4-(4-fluorophenyl)-1-piperazinyl]-N-[2-(trifluoromethyl)phenyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is commonly referred to as TFP or TFP-NH2. It is a white crystalline powder that is soluble in organic solvents such as DMSO and ethanol.

Mechanism of Action

The mechanism of action of TFP-NH2 is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and a full agonist at the dopamine D4 receptor. This results in the modulation of neurotransmitter release and the regulation of mood and behavior.
Biochemical and Physiological Effects:
TFP-NH2 has been shown to have several biochemical and physiological effects. It has been reported to increase the release of dopamine and serotonin in the brain, which can lead to an improvement in mood and behavior. TFP-NH2 has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFP-NH2 is its high affinity for the serotonin 5-HT1A receptor and the dopamine D4 receptor. This makes it a promising candidate for the development of drugs that target these receptors. However, one of the limitations of TFP-NH2 is its low solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the study of TFP-NH2. One of the areas of research is the development of drugs that target the serotonin 5-HT1A receptor and the dopamine D4 receptor. TFP-NH2 has shown promising results in animal models, and further research is needed to determine its efficacy in humans. Another area of research is the development of new synthesis methods for TFP-NH2 that can improve its solubility in water and make it easier to use in lab experiments. Additionally, the study of TFP-NH2 can provide insights into the mechanisms of neurotransmitter release and the regulation of mood and behavior.

Scientific Research Applications

TFP-NH2 has been extensively studied for its potential applications in drug development. It has been shown to have a high affinity for the serotonin 5-HT1A receptor and the dopamine D4 receptor. This makes it a promising candidate for the development of drugs that target these receptors. TFP-NH2 has also been studied for its potential use in the treatment of anxiety and depression.